Cas no 2248364-28-3 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-(2-fluorophenyl)-5-propyl-1H-1,2,4-triazole-3-carboxylate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-(2-fluorophenyl)-5-propyl-1H-1,2,4-triazole-3-carboxylate
• CAS No: 2248364-28-3
• MF: C₂₀H₁₅FN₄O₄
• MW: 394.355907678604
• CID: 6287106
• PubChem ID: 165724768
• Update Time: 2025-07-09

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-(2-fluorophenyl)-5-propyl-1H-1,2,4-triazole-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-(2-fluorophenyl)-5-propyl-1H-1,2,4-triazole-3-carboxylate
• 2248364-28-3
• EN300-6523755

• Inchi： 1S/C20H15FN4O4/c1-2-7-16-22-17(23-24(16)15-11-6-5-10-14(15)21)20(28)29-25-18(26)12-8-3-4-9-13(12)19(25)27/h3-6,8-11H,2,7H2,1H3
• InChI Key： HZSXCTJPOPQUIU-UHFFFAOYSA-N
• SMILES： FC1C=CC=CC=1N1C(CCC)=NC(C(=O)ON2C(C3C=CC=CC=3C2=O)=O)=N1

Computed Properties

• Exact Mass: 394.10773313g/mol
• Monoisotopic Mass: 394.10773313g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 29
• Rotatable Bond Count: 6
• Complexity: 638
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 94.4Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-(2-fluorophenyl)-5-propyl-1H-1,2,4-triazole-3-carboxylate

Introduction to 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-(2-fluorophenyl)-5-propyl-1H-1,2,4-triazole-3-carboxylate (CAS No. 2248364-28-3)

The compound 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-(2-fluorophenyl)-5-propyl-1H-1,2,4-triazole-3-carboxylate, identified by its CAS number 2248364-28-3, represents a significant advancement in the field of pharmaceutical chemistry. This intricate molecular structure combines elements of heterocyclic chemistry with functional groups that exhibit promising biological activities. The compound's architecture, featuring a dioxo moiety linked to an isoindol ring system and a triazole core substituted with a fluorophenyl and propyl group, makes it a subject of considerable interest for medicinal chemists and biologists.

In recent years, the development of novel therapeutic agents has been heavily influenced by the exploration of complex molecular scaffolds. The 1-(2-fluorophenyl)-5-propyl substituents in this compound contribute to its unique pharmacophoric properties, potentially enhancing binding affinity and selectivity in biological targets. The presence of the dioxo group introduces electrophilic centers that can participate in various chemical reactions, while the triazole ring is known for its stability and bioactivity in numerous drug candidates.

Current research in pharmaceutical chemistry increasingly emphasizes the synthesis of multifunctional compounds that can modulate multiple biological pathways simultaneously. The structural features of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-(2-fluorophenyl)-5-propyl-1H-1,2,4-triazole-3-carboxylate align well with this trend. Studies have indicated that isoindol derivatives can exhibit potent activity against a range of therapeutic targets, including enzymes and receptors involved in inflammation, cancer, and neurodegenerative diseases. The incorporation of a fluorine atom in the phenyl ring further enhances metabolic stability and binding interactions.

The propyl group at the 5-position of the triazole ring adds another layer of complexity to the compound's pharmacological profile. Propyl-substituted heterocycles are frequently explored in drug discovery due to their ability to influence both lipophilicity and electronic properties. This modification can fine-tune the compound's solubility and permeability across biological membranes, which are critical factors for oral bioavailability and systemic distribution.

Recent advances in computational chemistry have enabled more precise predictions of biological activity based on molecular structure. Virtual screening and molecular docking studies have been employed to evaluate the potential interactions of 1-(2-fluorophenyl)-5-propyl derivatives with key proteins. Preliminary results suggest that this compound may interact with enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are central to inflammatory processes. Additionally, its binding affinity for certain receptor targets has been predicted to be high enough to warrant further experimental validation.

The synthesis of such complex molecules requires meticulous attention to reaction conditions and purification techniques. Modern synthetic methodologies have improved the efficiency and scalability of producing these compounds, allowing for more extensive pharmacological testing. Techniques like transition-metal-catalyzed cross-coupling reactions have been particularly useful in constructing the aryl-triazole portion of the molecule. Furthermore, protecting group strategies are essential to prevent unwanted side reactions during multi-step synthesis.

In clinical research settings, compounds like 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-(2-fluorophenyl)-5-propyl-1H-1,2,4-triazole-3-carboxylate are often evaluated through preclinical studies before human trials. These studies involve assessing toxicity profiles, pharmacokinetics (PK), and pharmacodynamics (PD). The combination of structural features such as the dioxo, isoindol, and triazole moieties suggests potential therapeutic benefits across multiple disease areas. For instance, isoindol derivatives have shown promise in treating neurological disorders by modulating neurotransmitter receptors.

The role of fluorine-containing compounds in modern drug development cannot be overstated. The electron-withdrawing nature of fluorine enhances metabolic stability by preventing rapid degradation by cytochrome P450 enzymes. This property is particularly valuable for drugs that require longer half-lives or multiple daily dosing regimens. The presence of a fluorophenyl group in this compound may contribute to its durability under physiological conditions.

As our understanding of disease mechanisms advances, so does our ability to design targeted therapeutics. The complexity of 1-(2-fluorophenyl)-5-propyl derivatives allows for fine-tuning their interactions with biological targets. By modifying subtle aspects of their structure—such as the position or type of substituent—their efficacy and selectivity can be optimized without compromising overall bioactivity.

The integration of artificial intelligence (AI) into drug discovery has accelerated the pace at which novel compounds like this one are being developed. AI-driven platforms can predict how structural modifications will affect biological activity based on vast datasets derived from existing drugs and experimental results. This approach has already led to several breakthroughs in identifying lead compounds for clinical trials.

In conclusion,1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-(2-fluorophenyl)-5-propyl-H,-l ,24-triazole -3-carboxy late (CAS No .2248364 -28 -3 ) represents a promising candidate for further exploration in pharmaceutical research . Its unique structural features , combined with recent advancements in synthetic chemistry and computational biology , make it an exciting prospect for developing new treatments across various therapeutic areas . Further studies are warranted to fully elucidate its potential as a lead compound or as part o f a larger drug development pipeline . p > article > response >